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Compound of Interest

Compound Name: 3-Amino-4-nitrobenzonitrile

Cat. No.: B113395

A Technical Guide to the Safe Handling of 3-
Amino-4-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and emergency procedures for 3-Amino-4-nitrobenzonitrile. The information is compiled from
multiple safety data sheets to ensure a thorough guide for laboratory and drug development
personnel.

Chemical Identification and Properties

3-Amino-4-nitrobenzonitrile is a solid, typically appearing as a pale yellow to light brown
crystalline powder.[1] It is utilized in laboratory research and chemical synthesis.[1] Due to
inconsistencies across supplier documentation, users should verify the CAS number
associated with their specific reagent. The most frequently cited CAS numbers are 3167-52-2
and 99512-10-4.[1][2][3][4]

Table 1: Physical and Chemical Properties of 3-Amino-4-nitrobenzonitrile
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Property Value Source(s)
Molecular Formula C7HsN30:2 [L1121[31[4115]
Molecular Weight ~163.13 g/mol [3B1141[5]

Pale yellow to light brown
Appearance ) [1]
crystalline powder

Melting Point 177-180°C [1]
Boiling Point Decomposes before boiling [1]
Density ~1.45-1.50 g/cm3 [1]

Slightly soluble in water;

Solubility Soluble in ethanol, DMSO, [1][5]
DMF
Odor Odorless to faint aromatic [1]

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are related to acute toxicity and irritation.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2A o
Irritation
Signal Word Warning
Hazard Pictograms I (Exclamation Mark)
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Source:[1]

While specific chronic toxicity data is not available, prolonged exposure to aromatic nitro
compounds may pose risks to the liver, kidneys, and blood.[1]

Protocols for Safe Handling and Storage

Adherence to strict laboratory protocols is essential to minimize risk when working with 3-
Amino-4-nitrobenzonitrile.

All handling of this chemical should occur within a certified chemical fume hood with local
exhaust ventilation to minimize inhalation of dust.[1][2] Emergency eyewash stations and safety
showers must be readily accessible.[1]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

o _ Prevents skin contact and
) Nitrile or other chemical- ] )
Hand Protection ] absorption (Harmful in contact
resistant gloves ) )
with skin)

Prevents eye contact (Causes

Eye Protection Safety goggles or a face shield ] S
serious eye irritation)
_ Protects skin and personal
Body Protection Laboratory coat ) o
clothing from contamination
Dust respirator (if dust is Prevents inhalation of airborne

Respiratory )
generated) particles

Source:[1]

o Preparation: Before handling, ensure all required engineering controls are functional and all
PPE is correctly worn.

» Dispensing: Avoid creating dust when weighing or transferring the solid material.[1]
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e Procedure: Conduct all work within the fume hood. Avoid contact with skin, eyes, and
clothing.[1]

» Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly with
soap and water immediately after handling is complete.[1][2]

o Decontamination: Clean work surfaces after use. Remove any contaminated clothing and
wash it before reuse.[1]

o Container: Store in a tightly closed, properly labeled container.[1][5]

e Location: Keep the container in a cool, dry, and well-ventilated area.[1][5]
e Environment: Protect from direct sunlight and sources of ignition.[1]

e Segregation: Store away from incompatible materials.[1][5]

The compound is stable under recommended storage conditions.[1] However, it should be kept
away from certain materials to prevent hazardous reactions.
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Incompatible Materials & Conditions
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Caption: Chemical incompatibilities and conditions to avoid for 3-Amino-4-nitrobenzonitrile.
Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

The following diagram outlines the workflow for responding to different types of personnel

exposure.
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Exposure Event Occurs
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Remove contaminated clothing. Rinse with water for at least 15 min, Rinse mouth with water.
Rinse skin with water for at least 15 min. lifting eyelids. Remove contact lenses. DO NOT induce vomiting.

‘ Skin Contact ‘ Eye Contact ‘

Move to fresh air.
Seek medical attention if breathing is difficult.

if irritation persists

\EO"OW-UB/
Seek Medical Attention or Advice

Click to download full resolution via product page
Caption: Workflow for first aid response to exposure incidents.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[1][2]

e Unsuitable Media: Do not use a high-volume water jet, as it may spread the material.[1]

o Specific Hazards: Combustion can produce highly toxic gases, including nitrogen oxides,
carbon monoxide, and cyanide compounds.[1]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full chemical-resistant protective clothing.[1]

The following workflow should be initiated in the event of a spill.
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Spill Detected

Restrict access to the area.
Ensure adequate ventilation.

'

Wear full PPE:
Gloves, Goggles, Lab Coat, Respirator.

'

Gently sweep spilled material
into an appropriate container.
AVOID raising dust.

i

Label the container for hazardous waste.

i

Clean the spill area thoroughly.

'

Dispose of waste according to
institutional and local regulations.

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental solid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113395#3-amino-4-nitrobenzonitrile-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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